Cas no 2198915-01-2 (5-fluoro-2-[(3-methylthiophen-2-yl)methoxy]pyrimidine)

• Product Name: 5-fluoro-2-[(3-methylthiophen-2-yl)methoxy]pyrimidine
• CAS No: 2198915-01-2
• MF: C₁₀H₉FN₂OS
• MW: 224.254664182663
• CID: 5326617
• Update Time: 2025-05-25

5-fluoro-2-[(3-methylthiophen-2-yl)methoxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-fluoro-2-[(3-methyl-2-thienyl)methoxy]-
• 5-fluoro-2-[(3-methylthiophen-2-yl)methoxy]pyrimidine

• Inchi： 1S/C10H9FN2OS/c1-7-2-3-15-9(7)6-14-10-12-4-8(11)5-13-10/h2-5H,6H2,1H3
• InChI Key： FUZSQXNALNAAFH-UHFFFAOYSA-N
• SMILES： C1(OCC2SC=CC=2C)=NC=C(F)C=N1

Additional information on 5-fluoro-2-[(3-methylthiophen-2-yl)methoxy]pyrimidine

5-fluoro-2-[(3-methylthiophen-2-yl)methoxy]pyrimidine: A Comprehensive Overview

5-fluoro-2-[(3-methylthiophen-2-yl)methoxy]pyrimidine, identified by the CAS number 2198915-01-2, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered considerable attention in recent years due to its unique structural properties and potential therapeutic applications.

The molecular structure of 5-fluoro-2-[(3-methylthiophen-2-yl)methoxy]pyrimidine consists of a pyrimidine ring system, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. The pyrimidine ring is substituted at position 5 with a fluorine atom and at position 2 with a methoxy group that is further connected to a 3-methylthiophene moiety. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of pyrimidine derivatives, such as 5-fluoro-2-[(3-methylthiophen-2-yl)methoxy]pyrimidine, in drug discovery processes. The compound's ability to act as a ligand in metalloenzyme inhibition has been extensively explored, particularly in the context of cancer treatment. Researchers have demonstrated that this compound can selectively bind to certain enzymes involved in cell proliferation, thereby exhibiting potential antitumor activity.

In addition to its pharmacological applications, 5-fluoro-2-[(3-methylthiophen-2-yl)methoxy]pyrimidine has also been investigated for its role in material science. The compound's electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and solar cells. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, further enhancing its potential for industrial applications.

The synthesis of 5-fluoro-2-[(3-methylthiophen-2-yllmethoxy]pyrimidine involves a multi-step process that typically begins with the preparation of the thiophene derivative followed by its coupling with a suitably substituted pyrimidine intermediate. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale.

From an environmental standpoint, the production and handling of CAS No. 2198915_01_-based compounds are strictly regulated to minimize ecological impact. Recent studies have focused on developing eco-friendly synthesis routes that reduce waste generation and energy consumption, aligning with global sustainability goals.

In conclusion, 5-fluoro_[(3_methylthiophen_yl)methoxy]pyrimidine, CAS No. 2198915_01_, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with ongoing research advancements, ensure that this compound will continue to play a pivotal role in both academic research and industrial innovation.